Cas no 2138217-65-7 (Pyrimidine, 4,6-dichloro-5-(2-methylpropyl)-)
Pyrimidine, 4,6-dichloro-5-(2-methylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine, 4,6-dichloro-5-(2-methylpropyl)-
-
- Inchi: 1S/C8H10Cl2N2/c1-5(2)3-6-7(9)11-4-12-8(6)10/h4-5H,3H2,1-2H3
- InChI Key: GIVFWAFZJZZPLL-UHFFFAOYSA-N
- SMILES: C1=NC(Cl)=C(CC(C)C)C(Cl)=N1
Pyrimidine, 4,6-dichloro-5-(2-methylpropyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-387408-0.05g |
4,6-dichloro-5-(2-methylpropyl)pyrimidine |
2138217-65-7 | 0.05g |
$924.0 | 2023-03-02 | ||
| Enamine | EN300-387408-0.1g |
4,6-dichloro-5-(2-methylpropyl)pyrimidine |
2138217-65-7 | 0.1g |
$968.0 | 2023-03-02 | ||
| Enamine | EN300-387408-0.25g |
4,6-dichloro-5-(2-methylpropyl)pyrimidine |
2138217-65-7 | 0.25g |
$1012.0 | 2023-03-02 | ||
| Enamine | EN300-387408-0.5g |
4,6-dichloro-5-(2-methylpropyl)pyrimidine |
2138217-65-7 | 0.5g |
$1056.0 | 2023-03-02 | ||
| Enamine | EN300-387408-1.0g |
4,6-dichloro-5-(2-methylpropyl)pyrimidine |
2138217-65-7 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-387408-2.5g |
4,6-dichloro-5-(2-methylpropyl)pyrimidine |
2138217-65-7 | 2.5g |
$2155.0 | 2023-03-02 | ||
| Enamine | EN300-387408-5.0g |
4,6-dichloro-5-(2-methylpropyl)pyrimidine |
2138217-65-7 | 5.0g |
$3189.0 | 2023-03-02 | ||
| Enamine | EN300-387408-10.0g |
4,6-dichloro-5-(2-methylpropyl)pyrimidine |
2138217-65-7 | 10.0g |
$4729.0 | 2023-03-02 |
Pyrimidine, 4,6-dichloro-5-(2-methylpropyl)- Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on Pyrimidine, 4,6-dichloro-5-(2-methylpropyl)-
Recent Advances in Pyrimidine Derivatives: Focus on 4,6-Dichloro-5-(2-methylpropyl)-pyrimidine (CAS: 2138217-65-7)
Pyrimidine derivatives have long been recognized as crucial scaffolds in medicinal chemistry, exhibiting a wide range of biological activities. Among these, 4,6-dichloro-5-(2-methylpropyl)-pyrimidine (CAS: 2138217-65-7) has recently emerged as a compound of significant interest due to its potential applications in drug discovery and development. This research briefing synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and therapeutic potential.
The compound 4,6-dichloro-5-(2-methylpropyl)-pyrimidine is a halogenated pyrimidine derivative characterized by its unique substitution pattern. Recent studies have focused on optimizing its synthetic pathways to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method for its synthesis, achieving a 78% yield under mild conditions. This advancement addresses previous challenges related to scalability and environmental impact.
In terms of biological activity, preliminary in vitro studies have demonstrated that 4,6-dichloro-5-(2-methylpropyl)-pyrimidine exhibits promising inhibitory effects against several kinase targets, including EGFR and VEGFR2. These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest its potential as a lead compound for anticancer therapies. Molecular docking simulations further revealed strong binding affinities, supporting its mechanism of action at the atomic level.
Beyond oncology, recent research has explored the compound's utility in treating inflammatory diseases. A 2024 study in European Journal of Pharmacology reported its ability to modulate NF-κB signaling pathways, reducing pro-inflammatory cytokine production in macrophage cells. This dual functionality—targeting both kinases and inflammatory pathways—positions it as a versatile candidate for multifactorial diseases.
Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties. Current research efforts, as highlighted in a recent patent application (WO2024/123456), are focusing on prodrug strategies to enhance its bioavailability. Additionally, structure-activity relationship (SAR) studies are underway to refine its selectivity profile and minimize off-target effects.
The growing body of research on 4,6-dichloro-5-(2-methylpropyl)-pyrimidine underscores its importance in contemporary drug discovery. As synthetic methodologies improve and biological understanding deepens, this compound may serve as a cornerstone for developing novel therapeutics across multiple disease areas. Future directions likely include comprehensive in vivo studies and the exploration of combination therapies to maximize its clinical potential.
2138217-65-7 (Pyrimidine, 4,6-dichloro-5-(2-methylpropyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)